Cas no 1873374-41-4 (tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate)

Tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and two fluorine substituents at the 3-position. The stereocenter at the 4-position, with an (S)-configuration, and the hydroxyl group enhance its utility in asymmetric synthesis and medicinal chemistry. The Boc group provides stability and facilitates deprotection under mild acidic conditions, while the difluoro substitution influences electronic and steric properties, making it valuable for modulating bioactivity. This compound is particularly useful in the synthesis of fluorinated pharmaceuticals and agrochemicals, where precise stereochemistry and fluorine incorporation are critical for optimizing target interactions and metabolic stability.
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate structure
1873374-41-4 structure
Product Name:tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
CAS No:1873374-41-4
MF:C9H15F2NO3
MW:223.217109918594
MDL:MFCD30803952
CID:5066461
PubChem ID:97551327
Update Time:2026-03-01

tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
    • (4S)-1-Boc-3,3-difluoro-4-hydroxypyrrolidine
    • (S)-tert-butyl 3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
    • t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
    • tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
    • (S)-3,3-Difluoro-4-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL17499855
    • P21023
    • 1873374-41-4
    • tert-Butyl(4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
    • MFCD30803952
    • PS-20503
    • MDL: MFCD30803952
    • Inchi: 1S/C9H15F2NO3/c1-8(2,3)15-7(14)12-4-6(13)9(10,11)5-12/h6,13H,4-5H2,1-3H3/t6-/m0/s1
    • InChI Key: MKRJRMARSARGCB-LURJTMIESA-N
    • SMILES: FC1(CN(C(=O)OC(C)(C)C)C[C@@H]1O)F

Computed Properties

  • Exact Mass: 223.10199966g/mol
  • Monoisotopic Mass: 223.10199966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8

tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB535733-1 g
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; .
1873374-41-4
1g
€656.00 2022-07-29
abcr
AB535733-250 mg
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; .
1873374-41-4
250MG
€438.30 2023-04-14
abcr
AB535733-500 mg
t-Butyl (4S)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate; .
1873374-41-4
500MG
€570.00 2023-04-14
eNovation Chemicals LLC
D630604-250MG
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
1873374-41-4 97%
250mg
$175 2024-07-21
eNovation Chemicals LLC
D630604-500MG
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
1873374-41-4 97%
500mg
$275 2024-07-21
eNovation Chemicals LLC
D630604-1G
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
1873374-41-4 97%
1g
$415 2024-07-21
Chemenu
CM761787-250mg
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
1873374-41-4 95%+
250mg
$279 2023-01-02
Chemenu
CM761787-500mg
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
1873374-41-4 95%+
500mg
$372 2023-01-02
Chemenu
CM761787-1g
tert-Butyl (4s)-3,3-difluoro-4-hydroxypyrrolidine-1-carboxylate
1873374-41-4 95%+
1g
$466 2023-01-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3796-250MG
tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate
1873374-41-4 97%
250MG
¥ 1,537.00 2023-04-14

Additional information on tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate

tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4): A Comprehensive Overview

tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl protecting group, difluoro substitution, and a hydroxy functional group on the pyrrolidine ring. These attributes make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The tert-butyl protecting group in tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is particularly noteworthy for its stability and ease of removal under mild conditions. This feature is crucial in synthetic chemistry, where the protection and deprotection of functional groups are essential steps in the construction of complex molecules. The difluoro substitution on the pyrrolidine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Additionally, the hydroxy group provides a versatile handle for further chemical modifications, such as esterification or ether formation.

Recent studies have highlighted the potential applications of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of G protein-coupled receptor (GPCR) modulators. GPCRs are important targets for drug discovery due to their involvement in numerous physiological processes and diseases. The researchers found that compounds derived from tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate exhibited high potency and selectivity for specific GPCR subtypes, making them promising candidates for further preclinical evaluation.

In another study published in Organic Letters in 2021, scientists explored the synthetic utility of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate in the preparation of fluorinated analogs of bioactive natural products. The introduction of fluorine atoms into these molecules can significantly enhance their pharmacological properties, such as metabolic stability and receptor binding affinity. The researchers successfully synthesized several fluorinated derivatives using this compound as a starting material and demonstrated their improved biological activities compared to their non-fluorinated counterparts.

The chiral nature of tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is another critical aspect that contributes to its value in pharmaceutical research. Chirality is a fundamental concept in organic chemistry and plays a crucial role in drug design and development. Many biologically active compounds exist as enantiomers, which can exhibit different pharmacological profiles due to their distinct interactions with biological targets. The ability to synthesize enantiomerically pure forms of compounds like tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate is therefore essential for optimizing drug efficacy and safety.

In conclusion, tert-butyl (4S)-3,3-difluoro-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1873374-41-4) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an attractive intermediate for the synthesis of biologically active molecules with enhanced pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of innovative therapeutic agents.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk